Cas no 82617-43-4 ([1,1'-Biphenyl]-3-carboxylic acid, 2-ethyl-)
82617-43-4 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid, 2-ethyl-
CAS No:82617-43-4
MF:C15H14O2
MW:226.270464420319
CID:687400
PubChem ID:20270637
Update Time:2025-04-19
[1,1'-Biphenyl]-3-carboxylic acid, 2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxylic acid, 2-ethyl-
- 2-ethyl-3-phenylbenzoic acid
- DTXSID30604414
- 82617-43-4
- 2-Ethyl[1,1'-biphenyl]-3-carboxylic acid
- SCHEMBL10984209
- KKTGNGSNFFLNJQ-UHFFFAOYSA-N
- CS-0457142
- 2-ethyl-[1,1'-biphenyl]-3-carboxylic acid
-
- Inchi: 1S/C15H14O2/c1-2-12-13(11-7-4-3-5-8-11)9-6-10-14(12)15(16)17/h3-10H,2H2,1H3,(H,16,17)
- InChI Key: KKTGNGSNFFLNJQ-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(C2C=CC=CC=2)=C1CC)=O
Computed Properties
- Exact Mass: 226.099379685g/mol
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3Ų
[1,1'-Biphenyl]-3-carboxylic acid, 2-ethyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
82617-43-4 ([1,1'-Biphenyl]-3-carboxylic acid, 2-ethyl-) Related Products
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- 6276-03-5(1-Fluorenecarboxylic Acid)
- 6954-55-8(9H-fluorene-4-carboxylic acid)
- 1215206-42-0(2'-Ethylbiphenyl-3-carboxylic acid)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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